Cas no 17758-32-6 (2(1H)-Pyrimidinone, 5-bromo-1-ethyl-)

• Product Name: 2(1H)-Pyrimidinone, 5-bromo-1-ethyl-
• CAS No: 17758-32-6
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 5220558
• Update Time: 2025-06-27

2(1H)-Pyrimidinone, 5-bromo-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 5-bromo-1-ethyl-

• Inchi： 1S/C6H7BrN2O/c1-2-9-4-5(7)3-8-6(9)10/h3-4H,2H2,1H3
• InChI Key： GOZRZZYAKNHTBO-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC)C=C(Br)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2(1H)-Pyrimidinone, 5-bromo-1-ethyl-

Introduction to 2(1H)-Pyrimidinone, 5-bromo-1-ethyl- (CAS No. 17758-32-6)

2(1H)-Pyrimidinone, 5-bromo-1-ethyl-, identified by its Chemical Abstracts Service (CAS) number 17758-32-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the pyrimidinone class, which has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromo substituent at the 5-position and an ethyl group at the 1-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and biologists alike.

The< strong>pyrimidinone core is a fundamental motif in many bioactive molecules, including nucleoside analogs and kinase inhibitors. Its aromatic system and ability to engage in hydrogen bonding make it an excellent candidate for designing compounds that interact with biological targets. In particular, the bromo group at the 5-position introduces electrophilic characteristics, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex molecular architectures, often leading to novel pharmacophores with enhanced binding affinity and selectivity.

The< strong>ethyl substituent at the 1-position further modulates the electronic properties of the pyrimidinone ring. This modification can influence both the metabolic stability and pharmacokinetic behavior of derivatives derived from this compound. Additionally, the ethyl group provides a handle for further derivatization, allowing chemists to explore a wide range of structural variations. Such modifications are crucial in optimizing drug candidates for efficacy and minimizing side effects.

Recent advancements in medicinal chemistry have highlighted the< strong>importance of pyrimidinone derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that compounds bearing similar structural motifs exhibit potent activity against enzymes implicated in cancer progression. The< strong>bromo-pyrimidinone scaffold, in particular, has been investigated for its potential as an inhibitor of tyrosine kinases, which are overexpressed in many malignancies. By leveraging computational modeling and high-throughput screening, researchers have identified several derivatives of this class that show promising preclinical activity.

In addition to oncology applications, 2(1H)-Pyrimidinone, 5-bromo-1-ethyl- has been explored for its< strong>antiviral and anti-inflammatory properties. The ability of pyrimidinone derivatives to mimic natural nucleobases has led to their investigation as inhibitors of viral polymerases. For example, some analogs have been shown to disrupt RNA replication cycles in viruses such as HIV and hepatitis C. Furthermore, their capacity to modulate inflammatory pathways has prompted research into their potential use in treating autoimmune diseases like rheumatoid arthritis.

The< strong>synthetic accessibility of CAS No. 17758-32-6 is another factor that underscores its significance in research settings. Modern synthetic methodologies have enabled efficient preparation of this compound and its derivatives on both laboratory and industrial scales. Techniques such as microwave-assisted synthesis and flow chemistry have further streamlined the process, reducing reaction times and improving yields. These advancements are particularly beneficial for drug discovery programs that require rapid access to large libraries of compounds.

The< strong>biological evaluation of 5-bromo-1-ethyl-2(1H)-pyrimidinone has revealed several intriguing findings. In vitro studies have shown that certain derivatives exhibit inhibitory effects on enzymes such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis in rapidly dividing cells. Such activity makes them attractive candidates for developing treatments against microbial infections caused by pathogens dependent on folate metabolism. Moreover, their interaction with other biological targets has been explored through structure-activity relationship (SAR) studies, providing insights into how subtle changes in the molecular structure can alter pharmacological outcomes.

The< strong>pharmacokinetic profile of CAS No. 17758-32-6 derivatives is another critical aspect that influences their therapeutic potential. Factors such as solubility, metabolic stability, and distribution across biological barriers play a significant role in determining whether a compound can progress from preclinical testing to clinical use. Researchers have employed various strategies to optimize these parameters, including prodrug design and formulation development. For instance, encapsulating pyrimidinone derivatives within liposomes or nanoparticles has been shown to enhance their bioavailability and target specificity.

The< strong>cancer research community has particularly embraced pyrimidinone-based compounds due to their diverse mechanisms of action. Some derivatives have been found to induce apoptosis by activating caspase-dependent pathways, while others inhibit angiogenesis—the formation of new blood vessels that support tumor growth. Preclinical studies using animal models have provided evidence that certain< strong>bromo-pyrimidinones can shrink tumors and delay metastasis when administered orally or intravenously.

The< strong>emerging field of precision medicine also benefits from the versatility of 2(1H)-Pyrimidinone, 5-bromo-1-ethyl-. By integrating genomic data with pharmacological insights derived from this scaffold, clinicians can tailor treatments to individual patients based on their genetic makeup or tumor characteristics. This personalized approach holds promise for improving treatment outcomes while minimizing adverse reactions associated with conventional chemotherapy regimens.

In conclusion,CAS No. 17758-32-6 represents a valuable building block for developing novel therapeutic agents across multiple disease areas including oncology,antiviral therapy,andanti-inflammatory treatments . Its unique structural features combined with recent advances in synthetic chemistry ensure continued relevance within academic laboratories pharmaceutical companies over coming years . As research progresses further , it will be exciting see how many new applications emerge from exploration this fascinating heterocyclic system .